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Compound of Interest

Compound Name: CK1-IN-2 hydrochloride

Cat. No.: B15544213

Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of potent, research-grade compounds like CK1-IN-2 hydrochloride is paramount.

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans to minimize risk and ensure laboratory integrity. As a potent casein kinase 1

(CK1) inhibitor, this compound requires careful handling due to its biological activity.[1][2]

Personal Protective Equipment (PPE): A Multi-
Layered Defense
A comprehensive personal protective equipment strategy is mandatory to prevent inhalation,

skin contact, and eye exposure. The required PPE varies based on the specific laboratory

activity being performed with CK1-IN-2 hydrochloride.
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

- Respirator: NIOSH-approved N95 or higher-

rated respirator. - Gloves: Double-gloving with

nitrile gloves. - Eye Protection: Chemical splash

goggles. - Lab Coat: Disposable or a dedicated

non-absorbent lab coat. - Ventilation: Certified

chemical fume hood or powder containment

hood.[2]

Solution Preparation and Handling

- Gloves: Double-gloving with nitrile gloves. -

Eye Protection: Chemical splash goggles or a

face shield for splash risks. - Lab Coat:

Standard laboratory coat. - Ventilation: Chemical

fume hood.[2]

Cell Culture and In Vitro Assays

- Gloves: Nitrile gloves. - Eye Protection: Safety

glasses with side shields. - Lab Coat: Standard

laboratory coat. - Containment: Class II

biological safety cabinet.[2]

Waste Disposal

- Gloves: Heavy-duty nitrile or butyl rubber

gloves. - Eye Protection: Chemical splash

goggles. - Lab Coat: Standard laboratory coat.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is crucial for managing CK1-IN-2 hydrochloride safely

within a laboratory setting.

1. Designated Area:

All work with solid and concentrated solutions of CK1-IN-2 hydrochloride must be

conducted in a designated and clearly marked area, such as a certified chemical fume hood.

[2]
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2. Equipment:

Use dedicated spatulas, glassware, and other equipment. If dedicated equipment is not

feasible, thoroughly decontaminate all items after use.[2]

3. Personal Hygiene:

Always wash hands thoroughly with soap and water after handling the compound, even

when gloves have been worn.[2]

4. Storage:

Store CK1-IN-2 hydrochloride in a tightly sealed container in a cool, well-ventilated area.

For long-term storage of solutions, -80°C for up to six months or -20°C for up to one month is

recommended.[3]

Disposal Plan: Managing Contaminated Waste
Proper disposal of CK1-IN-2 hydrochloride and all contaminated materials is essential to

prevent environmental contamination and accidental exposure.

1. Waste Segregation:

Solid Waste: Collect unused or expired solid CK1-IN-2 hydrochloride and any contaminated

disposable items (e.g., pipette tips, tubes, gloves) in a dedicated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Collect all solutions containing CK1-IN-2 hydrochloride in a designated, leak-

proof hazardous waste container. Do not pour down the drain.[4]

2. Neutralization of Hydrochloride Waste (Aqueous Solutions):

For dilute aqueous solutions, neutralization of the acidic hydrochloride component may be

advisable before collection. This should be done in a fume hood.

Slowly add a weak base, such as sodium bicarbonate (baking soda), to the acidic solution

while stirring.[4]
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Monitor the pH with indicator strips and continue adding the base until the pH is between 6.0

and 8.0.[5]

Collect the neutralized solution in the designated hazardous liquid waste container.

3. Final Disposal:

All hazardous waste containers must be stored in a secure, designated satellite

accumulation area.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the collection and disposal of the hazardous waste in accordance with local, state, and

federal regulations.[6]

Quantitative Data Summary
The following table summarizes key quantitative data for CK1-IN-2 hydrochloride.

Property Value

Molecular Formula C₁₇H₁₃ClFN₃O₂

Molecular Weight 345.76 g/mol [7]

CAS Number 1383377-49-8[7]

IC₅₀ (CK1α) 123 nM[3]

IC₅₀ (CK1δ) 19.8 nM[3]

IC₅₀ (CK1ε) 26.8 nM[3]

IC₅₀ (p38α) 74.3 nM[3]

Casein Kinase 1 (CK1) Signaling Pathway and
Inhibition
CK1 is a family of serine/threonine kinases that play crucial roles in numerous cellular

processes, including the Wnt/β-catenin signaling pathway.[1][8] In this pathway, CK1α

phosphorylates β-catenin, marking it for degradation and thereby acting as a negative regulator
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in the absence of a Wnt signal.[9][10] Potent inhibitors like CK1-IN-2 block the ATP-binding site

of CK1 isoforms, preventing the phosphorylation of its substrates and modulating downstream

cellular events.

Mechanism of Inhibition

Downstream Effect in Wnt Pathway

ATP

Casein Kinase 1 (CK1)
(Active Site)

Normal Substrate

CK1-IN-2
(Inhibitor)

Binds to ATP-binding pocket

Active CK1

Inhibition Blocks
This Step

β-catenin
(Substrate)

Phosphorylates

Phosphorylated
β-catenin

Ubiquitination &
Proteasomal Degradation

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5968562/
https://pubmed.ncbi.nlm.nih.gov/25200911/
https://www.benchchem.com/product/b15544213/docs?utm_src=pdf-body-img#essential-safety-and-operational-guide-for-handling-ck1-in-2-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544213?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Inhibition of Casein Kinase 1 by CK1-IN-2, preventing substrate phosphorylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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